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Compound of Interest

Compound Name: Eicosyltriethylammonium bromide

Cat. No.: B562210

An enigma in the world of quaternary ammonium salts, Eicosyltriethylammonium Bromide
remains a compound of limited public scientific discourse. Despite its commercial availability
and presumed utility in organic synthesis, a detailed historical account of its discovery and a
comprehensive body of research outlining its specific properties and applications are
conspicuously absent from readily accessible scientific literature.

This technical guide aims to consolidate the available information on
Eicosyltriethylammonium bromide, focusing on its fundamental chemical identity and the
general context of the broader class of quaternary ammonium salts (QAS) to which it belongs.
However, the lack of specific research on this compound precludes a detailed discussion of its
history, experimental protocols for its synthesis and use, and any associated biological
signaling pathways.

Core Chemical Identity

Eicosyltriethylammonium bromide is a quaternary ammonium salt. These compounds are
characterized by a central, positively charged nitrogen atom covalently bonded to four organic
groups. In the case of Eicosyltriethylammonium bromide, these groups are one eicosyl
group (a 20-carbon alkyl chain) and three ethyl groups. The positive charge of the quaternary
ammonium cation is balanced by a bromide anion.
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Property Value Source
CAS Number 75222-49-0 [1]
Molecular Formula C26H56BrN [1]
Molecular Weight 462.65 g/mol [1]

N,N,N-Triethyl-1-

eicosanaminium bromide, n-
Synonyms _ : : [1]
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General Synthesis of Quaternary Ammonium Salts

While a specific, detailed protocol for the synthesis of Eicosyltriethylammonium bromide has
not been identified in the reviewed literature, the general method for preparing such
compounds is well-established and known as the Menschutkin reaction.[2][3] This reaction
involves the alkylation of a tertiary amine with an alkyl halide.

A plausible synthetic route for Eicosyltriethylammonium bromide would involve the reaction
of triethylamine with 1-bromoeicosane.

Triethylamine
(C6H15N) Alkylation
Eicosyltriethylammonium Bromide
(C26H56BrN)
e)/'

1-Bromoeicosan
(C20H41Br)

Click to download full resolution via product page
Figure 1: Plausible synthetic pathway for Eicosyltriethylammonium Bromide.
General Experimental Protocol for Menschutkin Reaction (lllustrative):

e Reactant Preparation: Equimolar amounts of the tertiary amine (e.g., triethylamine) and the
alkyl halide (e.g., 1-bromoeicosane) are dissolved in a suitable solvent. The choice of solvent
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can influence the reaction rate and yield.[3]

o Reaction Conditions: The reaction mixture is typically stirred at a specific temperature for a
set period. The optimal temperature and reaction time vary depending on the specific
reactants.[3]

e Product Isolation and Purification: Upon completion of the reaction, the quaternary
ammonium salt product may precipitate out of the solution, or the solvent may be removed
under reduced pressure. The crude product is then often purified by recrystallization from an
appropriate solvent system to yield the final, pure compound.[3]

Potential Applications and Biological Activity

While specific applications for Eicosyltriethylammonium bromide are not detailed in the
available literature beyond a general mention of its use in "organic synthesis," the broader
class of long-chain quaternary ammonium salts possesses a wide range of applications.[1]
These are primarily driven by their surfactant properties and antimicrobial activity.

Long-chain QAS are known to have disruptive effects on microbial cell membranes, leading to
their use as disinfectants and antiseptics. The length of the alkyl chain is a critical determinant
of their biological activity.

Due to the lack of specific studies on Eicosyltriethylammonium bromide, it is not possible to
create diagrams of any signaling pathways it might be involved in.

Conclusion

The discovery and historical development of Eicosyltriethylammonium bromide remain
obscure. While its chemical structure places it within the well-studied class of quaternary
ammonium salts, a specific body of research dedicated to this particular compound is not
readily available. The information presented here is based on general chemical principles and
data from chemical suppliers. Further research is needed to elucidate the specific synthesis,
properties, and potential applications of Eicosyltriethylammonium bromide, which would be
of significant interest to researchers and professionals in organic chemistry and drug
development. Without such dedicated studies, a more in-depth technical guide is not feasible at
this time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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